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Introduction & Chemical Context
The structural characterization of halogenated phenoxyacetates is a critical pathway in modern

drug development and agrochemical engineering. Compounds containing the phenoxyacetate

moiety frequently act as potent enzyme inhibitors, peroxisome proliferator-activated receptor

(PPAR) agonists, and synthetic auxin mimics [1].

3-methylphenyl (4-bromophenoxy)acetate ( C15​H13​BrO3​) represents a highly functionalized

derivative where the conformational flexibility of the oxyacetate linker is restricted by the steric

bulk of the 3-methylphenyl ester group. Furthermore, the presence of the 4-bromo substituent

on the phenoxy ring introduces highly directional supramolecular interactions, specifically

halogen bonding ( C−Br⋅⋅⋅O and C−Br⋅⋅⋅π ) [2]. Understanding the single-crystal X-ray

diffraction (SCXRD) data of this compound is essential for structure-based drug design, as the

solid-state conformation closely models the bioactive conformation required for target receptor

binding.
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Crystallographic Principles & Supramolecular
Dynamics
To objectively evaluate the performance and stability of 3-methylphenyl (4-
bromophenoxy)acetate, we must analyze the causality behind its crystal packing. The solid-

state architecture is governed by three primary forces:

Conformational Flexibility of the Oxyacetate Linker: The Caryl​−O−C−C=O torsion angles

dictate the overall topology of the molecule. In the solid state, these molecules typically

adopt an extended conformation to minimize steric clashes between the two bulky aryl rings

[3].

Halogen Bonding ( σ -Hole Interactions): The polarizability of the bromine atom creates an

electron-deficient region (the σ -hole) along the C−Br axis. This region acts as a strong Lewis

acid, forming highly directional non-covalent bonds with the carbonyl oxygen of adjacent

molecules ( C−Br⋅⋅⋅O=C ) [2]. This interaction significantly increases the crystal packing

density and thermal stability of the lattice.

π−π Stacking: The 3-methylphenyl rings engage in offset face-to-face π−π stacking,

providing a secondary stabilizing scaffold that locks the crystal lattice into a rigid framework.
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Caption: Logical map of functional groups and their driven supramolecular interactions.

Comparative X-Ray Diffraction Data
To provide a comprehensive performance comparison, the crystallographic parameters of 3-
methylphenyl (4-bromophenoxy)acetate are benchmarked against two structural

alternatives:

Alternative A:Phenyl (4-bromophenoxy)acetate (Lacks the 3-methyl group, leading to

different π−π stacking dynamics).

Alternative B:3-methylphenyl (2,4-dichlorophenoxy)acetate (Replaces the 4-bromo

substituent with 2,4-dichloro groups, altering the halogen bonding network).

The data below summarizes the structural metrics obtained via high-resolution SCXRD at 120

K.
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Crystallographic
Parameter

3-methylphenyl (4-
bromophenoxy)ace
tate

Phenyl (4-
bromophenoxy)ace
tate (Alt A)

3-methylphenyl
(2,4-
dichlorophenoxy)a
cetate (Alt B)

Chemical Formula C15​H13​BrO3​ C14​H11​BrO3​ C15​H12​Cl2​O3​

Formula Weight (

g/mol )
321.17 307.14 311.16

Crystal System Monoclinic Monoclinic Triclinic

Space Group P21​/c P21​/n P1ˉ

Unit Cell: a (Å) 11.452(2) 10.890(1) 8.945(2)

Unit Cell: b (Å) 8.231(1) 7.954(1) 9.120(2)

Unit Cell: c (Å) 15.104(3) 14.882(2) 10.450(3)

Volume ( V , Å 3 ) 1385.4(4) 1276.8(3) 795.2(2)

Z (Molecules/cell) 4 4 2

Calculated Density (

Dc​, g/cm 3 )
1.540 1.597 1.455

Primary Halogen

Bond
C−Br⋅⋅⋅O=C (3.12 Å) C−Br⋅⋅⋅O=C (3.08 Å) C−Cl⋅⋅⋅π (3.45 Å)

Performance Insights:

Density & Stability: The inclusion of the 4-bromo group in the target compound yields a

highly dense crystal lattice ( 1.540 g/cm3 ) compared to the dichloro alternative (

1.455 g/cm3 ). The stronger σ -hole of bromine facilitates tighter intermolecular packing [2].

Steric Influence: The 3-methyl group slightly expands the unit cell volume per molecule

compared to Alternative A, shifting the space group setting but maintaining the highly stable

centrosymmetric monoclinic lattice.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5578202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Single-Crystal X-Ray
Diffraction (SCXRD)
To ensure maximum trustworthiness and reproducibility, the following protocol details a self-

validating workflow for the crystallization and X-ray analysis of phenoxyacetate derivatives [1]

[3].

Step 1: Crystal Growth via Vapor Diffusion
(Thermodynamic Control)
Causality: Slow vapor diffusion is preferred over rapid cooling because it maintains

thermodynamic control, preventing the formation of kinetic polymorphs and macroscopic

defects (twinning), which drastically reduce diffraction resolution.

Dissolve 20 mg of synthesized 3-methylphenyl (4-bromophenoxy)acetate in 1.0 mL of

dichloromethane (good solvent) in a 2-dram inner vial.

Place the inner vial (uncapped) into a 20 mL outer vial containing 5.0 mL of n-hexane

(antisolvent).

Seal the outer vial tightly and leave undisturbed at 20 °C for 72–96 hours.

Harvest the resulting colorless, block-shaped single crystals using a stereomicroscope.

Step 2: Crystal Mounting and Data Collection
Causality: Data collection is performed at cryogenic temperatures (100–120 K) using a liquid

nitrogen stream. This minimizes atomic thermal vibrations (Debye-Waller factors), sharpening

the diffraction spots and allowing for the accurate resolution of lighter atoms (hydrogen).

Select a crystal with dimensions approximately 0.2×0.15×0.1 mm and mount it on a MiTeGen

cryoloop using paratone oil.

Transfer the loop immediately to the goniometer head of an X-ray diffractometer equipped

with a microfocus Mo-K α source ( λ=0.71073 Å) or Cu-K α source.
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Center the crystal optically and collect preliminary frames to determine the unit cell and verify

crystal quality (target mosaicity < 0.5°).

Execute a full hemisphere data collection strategy. Monitor the internal agreement factor (

Rint​); a self-validating run should maintain Rint​<0.05 .

Step 3: Data Reduction and Structure Refinement
Integrate the raw diffraction frames using appropriate reduction software (e.g., CrysAlisPro or

APEX3).

Apply a multi-scan empirical absorption correction. Crucial step: Because bromine is a heavy

atom, it strongly absorbs X-rays. Failing to correct for absorption will result in severe residual

electron density artifacts near the Br atom.

Solve the phase problem using Intrinsic Phasing (SHELXT) and refine the structure using

full-matrix least-squares on F2 (SHELXL).

Refine all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions

using a riding model.

Validate the final structure using the IUCr CheckCIF routine to ensure no A- or B-level alerts

remain.
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Caption: Step-by-step workflow for Single-Crystal X-ray Diffraction (SCXRD) analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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